Cas no 75762-43-5 (1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene])

• Product Name: 1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene]
• CAS No: 75762-43-5
• MF: C₁₅H₁₂N₄O₁₀
• MW: 408.27658367157
• CID: 982011
• PubChem ID: 20551653
• Update Time: 2025-04-19

1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene] Chemical and Physical Properties

Names and Identifiers

• 1,1'-[propane-1,3-diylbis(oxy)]bis[2,4-dinitrobenzene]
• 1,1'-(Propane-1,3-diylbis(oxy))bis(2,4-dinitrobenzene)
• 1-[3-(2,4-dinitrophenoxy)propoxy]-2,4-dinitrobenzene
• SCHEMBL11221739
• DTXSID90226656
• NS00037723
• Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4-dinitro-
• EINECS 278-303-4
• P5X6MQ3GA2
• 75762-43-5
• IXBVTQBLDYIPSB-UHFFFAOYSA-N

• Inchi： 1S/C15H12N4O10/c20-16(21)10-2-4-14(12(8-10)18(24)25)28-6-1-7-29-15-5-3-11(17(22)23)9-13(15)19(26)27/h2-5,8-9H,1,6-7H2
• InChI Key： IXBVTQBLDYIPSB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])CCCOC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 408.05534259g/mol
• Monoisotopic Mass: 408.05534259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 202Ų